(2S)-2-[(3,3-Dimethyl-2,4-dihydroisoquinolin-1-ylidene)azaniumyl]-4-methylpentanoate
(2S)-2-[(3,3-Dimethyl-2,4-dihydroisoquinolin-1-ylidene)azaniumyl]-4-methylpentanoate
Brand Name:
Vulcanchem
CAS No.:
187884-92-0
VCID:
VC0063242
InChI:
InChI=1S/C17H24N2O2/c1-11(2)9-14(16(20)21)18-15-13-8-6-5-7-12(13)10-17(3,4)19-15/h5-8,11,14H,9-10H2,1-4H3,(H,18,19)(H,20,21)/t14-/m0/s1
SMILES:
CC(C)CC(C(=O)O)NC1=NC(CC2=CC=CC=C21)(C)C
Molecular Formula:
C17H24N2O2
Molecular Weight:
288.4 g/mol
(2S)-2-[(3,3-Dimethyl-2,4-dihydroisoquinolin-1-ylidene)azaniumyl]-4-methylpentanoate
CAS No.: 187884-92-0
Main Products
VCID: VC0063242
Molecular Formula: C17H24N2O2
Molecular Weight: 288.4 g/mol
CAS No. | 187884-92-0 |
---|---|
Product Name | (2S)-2-[(3,3-Dimethyl-2,4-dihydroisoquinolin-1-ylidene)azaniumyl]-4-methylpentanoate |
Molecular Formula | C17H24N2O2 |
Molecular Weight | 288.4 g/mol |
IUPAC Name | (2S)-2-[(3,3-dimethyl-4H-isoquinolin-1-yl)amino]-4-methylpentanoic acid |
Standard InChI | InChI=1S/C17H24N2O2/c1-11(2)9-14(16(20)21)18-15-13-8-6-5-7-12(13)10-17(3,4)19-15/h5-8,11,14H,9-10H2,1-4H3,(H,18,19)(H,20,21)/t14-/m0/s1 |
Standard InChIKey | CFSVWPQERLQYDF-AWEZNQCLSA-N |
Isomeric SMILES | CC(C)C[C@@H](C(=O)[O-])[NH+]=C1C2=CC=CC=C2CC(N1)(C)C |
SMILES | CC(C)CC(C(=O)O)NC1=NC(CC2=CC=CC=C21)(C)C |
Canonical SMILES | CC(C)CC(C(=O)[O-])[NH+]=C1C2=CC=CC=C2CC(N1)(C)C |
Synonyms | L-Leucine, N-(3,4-dihydro-3,3-dimethyl-1-isoquinolinyl)- |
PubChem Compound | 3075606 |
Last Modified | Nov 14 2021 |
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